Cas no 1448076-48-9 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 1448076-48-9
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 6446219
• PubChem ID: 71803806
• Update Time: 2025-05-27

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-[2-hydroxy-2-[4-(methylthio)phenyl]ethyl]-

• Inchi： 1S/C17H16N2O2S2/c1-22-13-5-2-11(3-6-13)15(20)9-18-17(21)12-4-7-14-16(8-12)23-10-19-14/h2-8,10,15,20H,9H2,1H3,(H,18,21)
• InChI Key： RBSGLTHVQRUABG-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NCC(O)C3=CC=C(SC)C=C3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 644.5±55.0 °C(Predicted)
• pka: 13.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 1448076-48-9)

The compound N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide, identified by its CAS No. 1448076-48-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole core with a hydroxyethyl and methylsulfanylphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule modulators like N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide has surged due to their role in addressing complex diseases such as cancer and neurodegenerative disorders. The compound's benzothiazole scaffold is known for its bioactivity, often linked to antioxidant and neuroprotective properties. This aligns with growing public interest in brain health and longevity, topics frequently searched in AI-driven health platforms and scientific databases. Its methylsulfanyl group further enhances its potential as a metabolic intermediate, a hot topic in nutraceutical research.

From a synthetic chemistry perspective, CAS No. 1448076-48-9 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. The compound's carboxamide functionality is a key feature, often exploited in drug design to improve solubility and binding affinity. This resonates with the pharmaceutical industry's focus on oral bioavailability, a frequently searched term in drug development forums. Additionally, its hydroxyethyl side chain offers versatility for further derivatization, a strategy widely discussed in patent literature and academic papers.

The structure-activity relationship (SAR) of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide is a subject of ongoing investigation. Preliminary studies suggest its potential to interact with enzymatic targets such as tyrosine kinases or G-protein-coupled receptors (GPCRs), both of which are central to modern drug discovery pipelines. This ties into trending searches like "next-generation therapeutics" and "AI in drug repurposing," reflecting the compound's relevance in cutting-edge research.

Environmental and green chemistry considerations are also critical when discussing CAS No. 1448076-48-9. The methylsulfanyl group, while pharmacologically valuable, necessitates evaluation for biodegradability and eco-toxicity—topics increasingly prioritized in sustainable science initiatives. This aligns with global searches for "green solvents in synthesis" and "benign by design" methodologies, highlighting the compound's intersection with environmental health.

In summary, N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-6-carboxamide represents a multifaceted compound with broad implications across biomedical research, material science, and sustainable chemistry. Its CAS No. 1448076-48-9 serves as a gateway for further exploration, particularly in areas like personalized medicine and green synthesis, making it a compelling subject for both academia and industry.